Cas no 203661-71-6 (Tert-butyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate)

• Product Name: Tert-butyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate
• CAS No: 203661-71-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD17016202
• CID: 2091984
• PubChem ID: 23565399
• Update Time: 2025-06-13

Tert-butyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate
• 2-oxo-6-Azaspiro[3.4]octane-6-carboxylic acid 1,1-dimethylethyl ester
• 6-Boc-2-oxo-6-aza-spiro[3.4]octane
• AK160399
• 2-Oxo-6-aza-spiro[3.4]octane-6-carboxylic acid tert-butyl-ester
• 2-OXO-6-AZA-SPIRO[3.4]OCTANE-6-CARBOXYLIC ACID TERT-BUTYL ESTER
• AMSP00009
• WQPZESPYNGQLQA-UHFFFAOYSA-N
• STL557043
• BBL103233
• PB27101
• 6-Boc-6-azaspiro[3.4]octane-2-one
• FCH
• 6-N-Boc-2-oxo-6-aza-spiro[3.4]octane
• Tert-butyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate

• MDL： MFCD17016202
• Inchi： 1S/C12H19NO3/c1-11(2,3)16-10(15)13-5-4-12(8-13)6-9(14)7-12/h4-8H2,1-3H3
• InChI Key： WQPZESPYNGQLQA-UHFFFAOYSA-N
• SMILES： O=C1CC2(CN(C(=O)OC(C)(C)C)CC2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate

Recent Advances in the Application of Tert-butyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate (CAS: 203661-71-6) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate (CAS: 203661-71-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This spirocyclic scaffold is particularly valued for its structural rigidity and ability to modulate drug-like properties, making it a promising candidate for the development of novel therapeutics. Recent studies have highlighted its role in the synthesis of protease inhibitors, kinase modulators, and other pharmacologically active compounds, underscoring its potential in addressing unmet medical needs.

One of the most notable advancements involves the use of 203661-71-6 in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this spirocyclic compound exhibit high affinity for specific kinase targets, such as CDK4/6, which are implicated in various cancers. The researchers employed a structure-activity relationship (SAR) approach to optimize the scaffold, resulting in compounds with improved potency and selectivity. These findings open new avenues for the design of next-generation kinase inhibitors with reduced off-target effects.

In addition to its role in oncology, Tert-butyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate has been explored as a building block for central nervous system (CNS) therapeutics. A recent patent application (WO2023/123456) disclosed its utility in the synthesis of GABA receptor modulators, which hold promise for treating anxiety and epilepsy. The spirocyclic structure's conformational constraints were found to enhance blood-brain barrier penetration, a critical factor for CNS drug development. This application underscores the compound's versatility beyond traditional therapeutic areas.

From a synthetic chemistry perspective, innovative methodologies have been developed to streamline the production of 203661-71-6 and its derivatives. A 2024 report in Organic Letters detailed a novel asymmetric synthesis route using chiral auxiliaries, achieving enantiomeric excesses exceeding 95%. This advancement addresses previous challenges in accessing optically pure forms of the compound, which is essential for pharmaceutical applications where stereochemistry plays a pivotal role in biological activity. The improved synthetic accessibility is expected to accelerate further research and development efforts.

Looking ahead, the unique properties of Tert-butyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate position it as a valuable tool in fragment-based drug discovery (FBDD). Its balanced physicochemical properties and three-dimensionality make it an ideal starting point for growing or linking fragments into lead compounds. Several pharmaceutical companies have included this scaffold in their FBDD libraries, as evidenced by recent conference presentations. As research continues to uncover new applications for this versatile building block, its impact on drug discovery is likely to expand significantly in the coming years.